2-Propoxythiophene

• CAS No.: 58386-02-0
• Molecular Formula: C7H10OS
• Molecular Weight: 142.22 g/mol
• IUPAC Name: 2-propoxythiophene
• InChI: InChI=1S/C7H10OS/c1-2-5-8-7-4-3-6-9-7/h3-4,6H,2,5H2,1H3
• InChI Key: XVWYHXWBTCIRAG-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CS1

Description

2-Propoxythiophene is a useful research compound. Its molecular formula is C7H10OS and its molecular weight is 142.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Iodothiophene (59 g, 281 mmole) and cupric oxide (11.2 g, 141 mmole) were placed in propanol (420 g) containing sodium (19.7 g, 857 mmole). The mixture was stirred at reflux for 48 hours and then filtered. The filtrate was added to cold water and the water extracted with ethyl ether. The ether layers were combined, dried over magnesium sulfate, filtered, concentrated, and then vacuum distilled from over sodium at 50° C. and 10 torr to provide 5.4 g of product.